

Optimizing GXF-111 treatment duration in experiments

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: GXF-111

Cat. No.: B12396617

[Get Quote](#)

References

- 1. Safety and efficacy of VB-111, an anticancer gene therapy, in patients with recurrent glioblastoma: results of a phase I/II study - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Biomea Fusion Presents Patient Cohorts in COVALENT-111 Displaying a Durable Placebo-Adjusted Mean Reduction of up to 1.4% in HbA1c While Off Therapy at Week-26, after BMF-219's 28-Day Treatment Cycle, Supporting Improved Pancreatic Function | Biomea Fusion [investors.biomeafusion.com]
- To cite this document: BenchChem. [Optimizing GXF-111 treatment duration in experiments]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b12396617#optimizing-gxf-111-treatment-duration-in-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com